Cas no 19263-36-6 (2,6-Di-tert-butyl-4-vinylphenol)

• Product Name: 2,6-Di-tert-butyl-4-vinylphenol
• CAS No: 19263-36-6
• MF: C₁₆H₂₄O
• MW: 232.361165046692
• CID: 3043108
• PubChem ID: 12576680
• Update Time: 2025-10-29

2,6-Di-tert-butyl-4-vinylphenol Chemical and Physical Properties

Names and Identifiers

• 2,6-Di-tert-butyl-4-vinylphenol
• 2,6-ditert-butyl-4-vinylphenol
• 2,6-Bis(1,1-dimethylethyl)-4-ethenylphenol
• Phenol, 2,6-bis(1,1-dimethylethyl)-4-ethenyl-
• 2,6-di-t-butyl-4-vinylphenol
• ZMRCFZFFKWFWSK-UHFFFAOYSA-N
• 2,6-di tert.butyl-4-vinylphenol
• 2,6-di-tert-butyl-4-vinyl-phenol
• AK554468
• DS-19622
• CS-0161496
• AKOS028108854
• 19263-36-6
• 2,6-di-tert-butyl-4-ethenylphenol
• 2,6-ditert-butyl-4-ethenylphenol
• SCHEMBL220590

• Inchi： 1S/C16H24O/c1-8-11-9-12(15(2,3)4)14(17)13(10-11)16(5,6)7/h8-10,17H,1H2,2-7H3
• InChI Key： ZMRCFZFFKWFWSK-UHFFFAOYSA-N
• SMILES： OC1C(=CC(C=C)=CC=1C(C)(C)C)C(C)(C)C

Computed Properties

• Exact Mass: 232.182715385g/mol
• Monoisotopic Mass: 232.182715385g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 17
• Rotatable Bond Count: 3
• Complexity: 242
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 20.2
• XLogP3: 5.7

2,6-Di-tert-butyl-4-vinylphenol Security Information

• Signal Word：Warning
• Hazard Statement： H315-H319-H335
• Warning Statement： P261-P305+P351+P338
• Storage Condition：Inert atmosphere,2-8°C

Additional information on 2,6-Di-tert-butyl-4-vinylphenol

2,6-Di-tert-butyl-4-vinylphenol: A Comprehensive Overview

2,6-Di-tert-butyl-4-vinylphenol, also known by its CAS number 19263-36-6, is a versatile organic compound with significant applications in various fields of chemistry and materials science. This compound is characterized by its unique structure, which combines a phenolic group with bulky tert-butyl substituents and a vinyl group. The presence of these substituents imparts distinctive chemical and physical properties, making it a valuable compound in both academic research and industrial applications.

The synthesis of 2,6-Di-tert-butyl-4-vinylphenol typically involves multi-step organic reactions, often utilizing directing groups to control the regioselectivity of substitution. Recent advancements in catalytic methods have enabled more efficient and environmentally friendly syntheses, reducing production costs and minimizing waste. These improvements have made the compound more accessible for large-scale applications in industries such as polymer production and pharmaceuticals.

In terms of chemical properties, 2,6-Di-tert-butyl-4-vinylphenol exhibits excellent thermal stability due to the electron-donating tert-butyl groups, which also enhance its resistance to oxidation. The vinyl group at the para position allows for further functionalization through polymerization or cross-coupling reactions. This makes it an ideal candidate for use in high-performance polymers and advanced materials.

Recent studies have highlighted the potential of 2,6-Di-tert-butyl-4-vinylphenol in drug delivery systems. Its ability to form stable micelles under physiological conditions has been explored for encapsulating hydrophobic drugs, improving their bioavailability. Additionally, researchers have investigated its role as a precursor for bioactive compounds, leveraging its structural flexibility to design molecules with specific pharmacological activities.

The compound's role in materials science is equally noteworthy. Its use as a stabilizer in polymer formulations has been extensively studied, with findings indicating enhanced mechanical properties and UV resistance when incorporated into polymeric matrices. Furthermore, its application as a monomer in controlled radical polymerization techniques has opened new avenues for developing tailor-made polymers with unique architectures.

In environmental science, 2,6-Di-tert-butyl-4-vinylphenol has shown promise as a sorbent material for removing heavy metals from contaminated water. Its high surface area and chemical stability make it suitable for large-scale environmental remediation efforts. Recent breakthroughs in nanotechnology have further enhanced its sorption capacity by incorporating it into hybrid materials with improved adsorption kinetics.

The versatility of CAS No. 19263-36-6 extends to its use in electronic materials. Its ability to act as a dopant in conjugated polymers has been explored for applications in organic electronics, such as flexible displays and sensors. The bulky tert-butyl groups contribute to charge transport properties, making it a valuable component in next-generation electronic devices.

In conclusion, 2,6-Di-tert-butyl-4-vinylphenol (CAS No. 19263-36-6) is a multifaceted compound with a wide range of applications across diverse scientific disciplines. Its unique structure and tunable properties continue to drive innovative research, positioning it as a key player in the development of advanced materials and technologies.